Cas no 22350-70-5 (Nopaline)

• Product Name: Nopaline
• CAS No: 22350-70-5
• MF: C₁₁H₂₀N₄O₆
• MW: 304.299702644348
• CID: 264065
• PubChem ID: 108012
• Update Time: 2025-06-17

Nopaline Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]-
• Nopaline
• (2R)-2-[[(1S)-1-carboxy-4-(diaminomethylideneamino)butyl]amino]pentanedioic acid
• D-nopaline
• (S)-N-(4-((Aminoiminomethyl)amino)-1-carboxybutyl)-D-glutamic acid
• D-Glutamic acid, N-(4-((aminoiminomethyl)amino)-1-carboxybutyl)-, (S)-
• Isonopaline
• N-{(1R)-1-carboxy-4-[(diaminomethylidene)amino]butyl}-L-glutamic acid
• N-{(1S)-1-carboxy-4-[(diaminomethylidene)amino]butyl}-D-glutamic acid
• N-[(1S)-4-carbamimidamido-1-carboxybutyl]-D-glutamic acid
• 2W2
• d-glutamic acid, n-[(1s)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]-
• N(2)-(D-1,3-dicarboxypropyl)-L-arginine
• C01682
• N2-(D-1,3-dicarboxypropyl)-L-arginine
• 22350-70-5
• CHEBI:17249
• UNII-QJ8EP5F7X8
• N-[(1S)-4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-D-glutamic acid
• Q27102284
• D-Glutamic acid, N-[4-[(aminoiminomethyl)amino]-1-carboxybutyl]-, (S)-
• (R)-2-(((S)-1-Carboxy-4-guanidinobutyl)amino)pentanedioic acid
• N-[4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-D-glutamic acid(ECL)
• QJ8EP5F7X8
• (2R)-2-{[(1S)-4-carbamimidamido-1-carboxybutyl]amino}pentanedioic acid
• (2R)-2-{[(1S)-1-carboxy-4-[(diaminomethylidene)amino]butyl]amino}pentanedioic acid
• SCHEMBL7823698
• DTXSID20945005
• N-(4-((Aminoiminomethyl)amino)-1-carboxybutyl)-D-glutamic acid(ECL)
• N-((1S)-4-Carbamimidamido-1-carboxybutyl)-D-glutamate
• (2R)-2-{[(1S)-4-carbamimidamido-1-carboxybutyl]amino}pentanedioic acid;N-[(1S)-4-carbamimidamido-1-carboxybutyl]-D-glutamic acid
• LMKYZBGVKHTLTN-NKWVEPMBSA-N
• N-(4-((Aminoiminomethyl)amino)-1-carboxybutyl)-D-glutamate(ecl)
• (2R)-2-(((1S)-1-carboxy-4-((diaminomethylidene)amino)butyl)amino)pentanedioic acid
• (2S)-2-{[(1R)-4-carbamimidamido-1-carboxybutyl]amino}pentanedioate
• (2S)-2-(((1R)-4-carbamimidamido-1-carboxybutyl)amino)pentanedioate
• G90992
• (S)-N-(4-((Aminoiminomethyl)amino)-1-carboxybutyl)-D-glutamate
• (2R)-2-(((1S)-1-carboxy-4-(diaminomethylideneamino)butyl)amino)pentanedioic acid
• (2R)-2-(((1S)-4-carbamimidamido-1-carboxybutyl)amino)pentanedioic acid;N-((1S)-4-carbamimidamido-1-carboxybutyl)-D-glutamic acid
• N-[(1S)-4-Carbamimidamido-1-carboxybutyl]-D-glutamate
• N-[4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-D-glutamate(ecl)
• D-Glutamic acid, N-((1S)-4-((aminoiminomethyl)amino)-1-carboxybutyl)-
• (2R)-2-(((1S)-4-carbamimidamido-1-carboxybutyl)amino)pentanedioic acid
• N-((1S)-4-((Aminoiminomethyl)amino)-1-carboxybutyl)-D-glutamic acid

• Inchi： 1S/C11H20N4O6/c12-11(13)14-5-1-2-6(9(18)19)15-7(10(20)21)3-4-8(16)17/h6-7,15H,1-5H2,(H,16,17)(H,18,19)(H,20,21)(H4,12,13,14)/t6-,7+/m0/s1
• InChI Key： LMKYZBGVKHTLTN-NKWVEPMBSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)N[C@@H](C(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 304.1384
• Monoisotopic Mass: 304.138284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188
• XLogP3: -4.2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: >174°C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.612
• Solubility: Methanol (Slightly, Heated), Water (Slightly, Heated, Sonicated)
• PSA: 185.83
• Vapor Pressure: Not available

Nopaline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator